Cas no 2229305-15-9 (2-methoxy-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid)

• Product Name: 2-methoxy-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid
• CAS No: 2229305-15-9
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6406682
• PubChem ID: 165714578
• Update Time: 2025-10-28

2-methoxy-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid
• EN300-1741768
• 2-methoxy-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propanoic acid
• 2229305-15-9

• Inchi： 1S/C10H15NO3S/c1-6(2)9-11-5-7(15-9)4-8(14-3)10(12)13/h5-6,8H,4H2,1-3H3,(H,12,13)
• InChI Key： UXRFGSWKUSRUPC-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1CC(C(=O)O)OC

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-methoxy-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid

Comprehensive Overview of 2-Methoxy-3-(2-(Propan-2-yl)-1,3-Thiazol-5-yl)Propanoic Acid (CAS No. 2229305-15-9)

2-Methoxy-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propanoic acid is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 2229305-15-9, belongs to the class of thiazole derivatives, which are renowned for their diverse biological activities. The presence of a methoxy group and a propanoic acid moiety in its structure enhances its reactivity and functionality, making it a subject of interest in drug discovery and material science.

The thiazole ring in this compound is a key structural feature, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Researchers are increasingly exploring thiazole-based compounds due to their versatility in medicinal chemistry. For instance, the propan-2-yl substituent on the thiazole ring may influence the compound's lipophilicity, potentially improving its bioavailability. This aligns with current trends in drug development, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties is a priority.

In recent years, the demand for heterocyclic compounds like 2-methoxy-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propanoic acid has surged, driven by their applications in precision medicine and sustainable agriculture. The compound's unique structure makes it a candidate for designing enzyme inhibitors or receptor modulators, addressing challenges in treating metabolic disorders and infectious diseases. Additionally, its potential role in crop protection formulations is under investigation, as thiazole derivatives are known to exhibit herbicidal and fungicidal activities.

From a synthetic chemistry perspective, the preparation of CAS 2229305-15-9 involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to enhance yield and purity. These methods resonate with the growing emphasis on green chemistry and sustainable synthesis, which aim to minimize environmental impact while maximizing efficiency.

The compound's physicochemical properties, such as its solubility, melting point, and stability, are critical for its practical applications. For example, its acidic nature may facilitate salt formation, improving formulation compatibility in pharmaceutical products. Researchers are also investigating its spectroscopic characteristics (e.g., NMR, IR, and mass spectra) to aid in quality control and structural validation.

In the context of intellectual property and market trends, 2-methoxy-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propanoic acid has attracted attention from patent filings and R&D investments. Its potential as a lead compound for new therapeutics or agrochemicals underscores the importance of structure-activity relationship (SAR) studies. These efforts align with the broader industry focus on personalized medicine and precision agriculture, where tailored solutions are increasingly valued.

For researchers and industry professionals, understanding the safety profile and regulatory status of this compound is essential. While it is not classified as a hazardous substance, standard laboratory precautions should be followed during handling. Regulatory agencies may require additional data on its ecotoxicity and biodegradability for commercial applications, reflecting the global push toward environmental stewardship.

In summary, 2-methoxy-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propanoic acid (CAS No. 2229305-15-9) represents a promising scaffold in modern chemistry. Its multifaceted applications, from drug discovery to agrochemical innovation, highlight its relevance in addressing contemporary scientific and societal challenges. As research progresses, this compound may unlock new opportunities in biotechnology and material science, cementing its place in the future of sustainable development.